Cas no 1361673-87-1 (2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361673-87-1
• MF: C₁₂H₃Cl₅F₃N
• MW: 395.419128656387
• CID: 4967902
• Update Time: 2025-08-03

2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H3Cl5F3N/c13-5-2-1-4(9(15)10(5)16)8-6(14)3-7(12(18,19)20)21-11(8)17/h1-3H
• InChI Key： GXCUKPYFSAIGMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC(=C1C1C=CC(=C(C=1Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 369
• XLogP3: 6.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine

Professional Introduction to 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361673-87-1)

2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound, identified by its CAS number 1361673-87-1, is characterized by its complex molecular structure, which includes multiple halogen atoms and a trifluoromethyl group. These structural features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's structure consists of a pyridine core substituted with 2,4-dichloro and 6-(trifluoromethyl) groups, further modified by a 2,3,4-trichlorophenyl moiety. The presence of multiple chlorine atoms enhances its reactivity, making it a versatile building block for further chemical modifications. In particular, the trifluoromethyl group imparts lipophilicity and metabolic stability to the resulting derivatives, which are crucial factors in drug design.

In recent years, the pharmaceutical industry has seen a growing interest in halogenated pyridines due to their broad spectrum of biological activities. Research has demonstrated that compounds containing these structural motifs exhibit potent effects on various biological targets, including enzymes and receptors involved in inflammatory responses and cancer pathways. For instance, studies have shown that derivatives of 2,4-dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine can modulate the activity of cytochrome P450 enzymes, which are critical in drug metabolism.

The agrochemical sector has also explored the potential of this compound as a precursor for developing novel pesticides. Its structural features make it an excellent candidate for synthesizing compounds that target specific pests while minimizing environmental impact. Recent advancements in green chemistry have encouraged the use of such intermediates to create more sustainable agrochemical solutions. For example, researchers have been investigating how modifications to the trifluoromethyl group can enhance the efficacy of herbicides and fungicides without compromising their safety profile.

The synthesis of 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a pyridine derivative followed by functional group interconversions. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

Ongoing research in medicinal chemistry continues to uncover new applications for this compound. One area of interest is its potential as a scaffold for developing antiviral agents. The halogenated pyridine core provides a platform for designing molecules that can interfere with viral replication cycles. Preliminary studies have suggested that derivatives of this compound may inhibit enzymes essential for viral protease activity. Such findings are particularly relevant in light of the ongoing global health challenges that necessitate innovative antiviral therapies.

In addition to its pharmaceutical applications, 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine has shown promise in materials science. Researchers have explored its use as a ligand in catalytic systems due to its ability to coordinate with transition metals. This property makes it useful in developing efficient catalysts for organic transformations such as cross-coupling reactions and hydrogenation processes. The integration of this compound into catalytic systems aligns with the growing demand for sustainable chemical processes that minimize waste and energy consumption.

The compound's versatility also extends to its role as an intermediate in fine chemical synthesis. Its structural complexity allows for diverse functionalization strategies, making it a valuable tool for chemists working on complex molecular architectures. Companies specializing in custom synthesis have reported successful applications of this compound in producing high-value chemicals used in fragrances and specialty polymers. These applications underscore its importance beyond traditional pharmaceuticals and agrochemicals.

Economic considerations also play a significant role in the industrial adoption of 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine. As demand for halogenated pyridines grows, so does the need for efficient synthetic routes that reduce costs without compromising quality. Innovations in process chemistry have led to more streamlined production methods that leverage continuous flow reactors and green solvents. These advancements not only improve economic feasibility but also align with global efforts to promote environmentally responsible manufacturing practices.

The future prospects for this compound are promising, with ongoing research efforts focused on expanding its utility across multiple domains. Collaborative projects between academia and industry are driving innovation by combining fundamental research with applied development. As our understanding of molecular interactions deepens, so too does our ability to harness compounds like 2,4-Dichloro-3-(2,3,4-trichlorophenyl)-6-(trifluoromethyl)pyridine for cutting-edge applications.